Cas no 1806349-47-2 (Methyl 3,5-dichloro-2-(difluoromethoxy)benzoate)

• Product Name: Methyl 3,5-dichloro-2-(difluoromethoxy)benzoate
• CAS No: 1806349-47-2
• MF: C₉H₆Cl₂F₂O₃
• MW: 271.044948101044
• CID: 4707542
• Update Time: 2025-05-24

Methyl 3,5-dichloro-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-dichloro-2-(difluoromethoxy)benzoate

• Inchi： 1S/C9H6Cl2F2O3/c1-15-8(14)5-2-4(10)3-6(11)7(5)16-9(12)13/h2-3,9H,1H3
• InChI Key： FAQSSKJJWZAJAV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)OC)=C1OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3,5-dichloro-2-(difluoromethoxy)benzoate

Research Briefing on Methyl 3,5-dichloro-2-(difluoromethoxy)benzoate (CAS: 1806349-47-2) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 3,5-dichloro-2-(difluoromethoxy)benzoate (CAS: 1806349-47-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This aromatic ester derivative, characterized by its unique substitution pattern of chloro and difluoromethoxy groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

The compound's structural features, including the electron-withdrawing chloro and difluoromethoxy groups, contribute to its distinct chemical reactivity and potential as a building block for more complex pharmaceutical agents. Research published in the Journal of Medicinal Chemistry (2023) highlights its utility as an intermediate in the synthesis of novel antimicrobial agents, with particular efficacy against Gram-positive bacterial strains. The presence of the difluoromethoxy group appears to enhance both metabolic stability and membrane permeability, addressing two common challenges in drug development.

Recent synthetic methodologies for 1806349-47-2 have been optimized to improve yield and purity. A 2024 study in Organic Process Research & Development demonstrated a scalable, cost-effective route starting from 3,5-dichlorosalicylic acid, with key steps including selective O-difluoromethylation followed by esterification. This advancement is particularly significant for potential industrial-scale production, with reported yields exceeding 85% and purity >99% by HPLC analysis.

In pharmacological investigations, derivatives of Methyl 3,5-dichloro-2-(difluoromethoxy)benzoate have shown interesting activity profiles. Research presented at the 2024 ACS National Meeting revealed that structural analogs exhibit potent inhibition of specific inflammatory mediators, with IC50 values in the low micromolar range. The compound's unique electronic properties, conferred by its substitution pattern, appear to facilitate selective interactions with biological targets, though the exact mechanism of action remains under investigation.

From a drug metabolism perspective, recent in vitro studies using human liver microsomes indicate that 1806349-47-2 demonstrates favorable metabolic stability, with a half-life exceeding 120 minutes. This characteristic, combined with its moderate lipophilicity (calculated logP of 2.8), suggests potential for good oral bioavailability, making it an attractive scaffold for further medicinal chemistry optimization.

Ongoing research is exploring the compound's potential in agrochemical applications as well. Preliminary results from a 2024 study published in Pest Management Science indicate that certain derivatives show promising herbicidal activity, particularly against broadleaf weeds, with selectivity ratios superior to current commercial products. The difluoromethoxy moiety appears to contribute significantly to this biological activity while maintaining favorable environmental safety profiles.

As research into Methyl 3,5-dichloro-2-(difluoromethoxy)benzoate continues, future directions include comprehensive structure-activity relationship studies, detailed mechanistic investigations, and exploration of its potential in combination therapies. The compound's versatility as both a potential active pharmaceutical ingredient and a synthetic intermediate positions it as a valuable asset in chemical biology and pharmaceutical development pipelines.